Cas no 61514-52-1 (1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-)
61514-52-1 structure
Product Name:1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-
CAS No:61514-52-1
MF:C7H7ClN2
MW:154.596880197525
CID:476676
PubChem ID:12298385
Update Time:2025-04-19
1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-
- 4-(2-chloroethynyl)-1,3-dimethylpyrazole
- 61514-52-1
- DTXSID30486010
-
- Inchi: 1S/C7H7ClN2/c1-6-7(3-4-8)5-10(2)9-6/h5H,1-2H3
- InChI Key: BBBWQMDOUYEPBK-UHFFFAOYSA-N
- SMILES: ClC#CC1=CN(C)N=C1C
Computed Properties
- Exact Mass: 154.02991
- Monoisotopic Mass: 154.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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